Rhodinyl isobutyrate
Rhodinyl isobutyrate
Rhodinyl isobutyrate, also known as fema 2983, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Rhodinyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Rhodinyl isobutyrate has been primarily detected in urine. Within the cell, rhodinyl isobutyrate is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
138-23-8
VCID:
VC21026407
InChI:
InChI=1S/C14H26O2/c1-11(2)7-6-8-13(5)9-10-16-14(15)12(3)4/h12-13H,1,6-10H2,2-5H3
SMILES:
CC(C)C(=O)OCCC(C)CCCC(=C)C
Molecular Formula:
C14H26O2
Molecular Weight:
226.35 g/mol
Rhodinyl isobutyrate
CAS No.: 138-23-8
Cat. No.: VC21026407
Molecular Formula: C14H26O2
Molecular Weight: 226.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rhodinyl isobutyrate, also known as fema 2983, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Rhodinyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Rhodinyl isobutyrate has been primarily detected in urine. Within the cell, rhodinyl isobutyrate is primarily located in the membrane (predicted from logP) and cytoplasm. |
|---|---|
| CAS No. | 138-23-8 |
| Molecular Formula | C14H26O2 |
| Molecular Weight | 226.35 g/mol |
| IUPAC Name | 3,7-dimethyloct-7-enyl 2-methylpropanoate |
| Standard InChI | InChI=1S/C14H26O2/c1-11(2)7-6-8-13(5)9-10-16-14(15)12(3)4/h12-13H,1,6-10H2,2-5H3 |
| Standard InChI Key | KHCGLDOOFYZQKU-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)OCCC(C)CCCC(=C)C |
| Canonical SMILES | CC(C)C(=O)OCCC(C)CCCC(=C)C |
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